Cas no 477326-17-3 (methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate
• CAS No: 477326-17-3
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 6147049
• PubChem ID: 4071548
• Update Time: 2025-05-21

methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate
• MLS000679021
• CHEMBL1543192
• IDI1_009810
• SMR000323409
• HMS1422I07
• Q27199023
• methyl 3-(cyclopropanecarbonylamino)-5-phenylthiophene-2-carboxylate
• F0779-0485
• methyl 3-(cyclopropanecarboxamido)-5-phenylthiophene-2-carboxylate
• Oprea1_098737
• 477326-17-3
• 3-[[cyclopropyl(oxo)methyl]amino]-5-phenyl-2-thiophenecarboxylic acid methyl ester
• CHEBI:116230
• DTXSID901325303
• HMS2710H08
• IFLab1_003703
• AKOS024599921

• Inchi： 1S/C16H15NO3S/c1-20-16(19)14-12(17-15(18)11-7-8-11)9-13(21-14)10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,17,18)
• InChI Key： RIMVNGIWSLFHJI-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC(=C1C(=O)OC)NC(C1CC1)=O

Computed Properties

• Exact Mass: 301.07726451g/mol
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate

Comprehensive Overview of Methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate (CAS No. 477326-17-3)

Methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate (CAS No. 477326-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiophene derivative family, which is known for its versatility in drug design and material science. Its molecular structure combines a cyclopropaneamido group and a phenylthiophene core, making it a promising candidate for applications in medicinal chemistry and beyond.

In recent years, the demand for heterocyclic compounds like methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate has surged, driven by their potential in developing novel therapeutics. Researchers are particularly interested in its role as a bioactive scaffold, which could be leveraged to target specific enzymes or receptors. The compound's carboxylate ester functionality further enhances its reactivity, enabling diverse synthetic modifications for tailored applications.

The synthesis of CAS No. 477326-17-3 typically involves multi-step organic reactions, including cyclization and esterification processes. Its phenylthiophene backbone is often synthesized via palladium-catalyzed cross-coupling reactions, a method widely discussed in contemporary literature. This approach aligns with the growing trend of green chemistry, as researchers seek eco-friendly alternatives to traditional synthetic routes.

One of the most frequently asked questions about methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate revolves around its stability and solubility. The compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale experiments. Its stability under ambient conditions is another advantage, ensuring consistent performance in research settings.

From an industrial perspective, CAS No. 477326-17-3 is often explored for its potential in crop protection and pest control. The cyclopropaneamido moiety is known to interact with biological systems, offering avenues for developing next-generation agrochemicals. This aligns with the global push for sustainable agriculture, where efficient and environmentally benign solutions are paramount.

In the realm of drug discovery, methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate is being investigated for its anti-inflammatory and antimicrobial properties. Preliminary studies suggest that its thiophene core may inhibit key pathways involved in microbial growth, making it a candidate for antibiotic development. Such findings are particularly relevant in the context of rising antibiotic resistance, a pressing global health concern.

Another area of interest is the compound's potential in material science. Its conjugated phenylthiophene system could contribute to the development of organic semiconductors or photovoltaic materials. This ties into the broader discourse on renewable energy and the search for efficient light-harvesting molecules.

For researchers handling CAS No. 477326-17-3, proper storage and handling are critical. The compound should be stored in a cool, dry place, away from direct sunlight, to maintain its integrity. Safety data sheets (SDS) provide detailed guidelines, emphasizing the importance of personal protective equipment (PPE) during laboratory use.

In summary, methyl 3-cyclopropaneamido-5-phenylthiophene-2-carboxylate (CAS No. 477326-17-3) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural attributes and reactivity profile make it a valuable asset in modern scientific research, addressing some of the most pressing challenges in health and sustainability.